Cas no 1274460-75-1 (1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1274460-75-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5046607
• Update Time: 2025-05-24

1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-phenoxyethyl)-
• 1-(2-Phenoxyethyl)pyrrolidine-3-carboxylic Acid
• 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17NO3/c15-13(16)11-6-7-14(10-11)8-9-17-12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H,15,16)
• InChI Key： LWLRVHQTWBVDBE-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)CCC(C(O)=O)C1

Additional information on 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid (CAS No. 1274460-75-1) and Its Emerging Applications in Chemical Biology

1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid, identified by the chemical registration number CAS No. 1274460-75-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrrolidine core substituted with a phenoxyethyl side chain and a carboxylic acid functional group, has garnered attention due to its structural versatility and potential biological activities. The unique combination of these structural elements makes it a valuable scaffold for the development of novel bioactive molecules.

The pyrrolidine moiety is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its rigid cyclic structure provides stability, while its polar characteristics allow for favorable interactions with biological systems. In contrast, the phenoxyethyl group introduces lipophilicity and flexibility, enhancing the compound's ability to cross cell membranes and interact with intracellular targets. The presence of the carboxylic acid group further expands its utility, enabling further derivatization into esters, amides, or salts, which can modulate solubility and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. Compounds like 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid serve as excellent starting points for generating libraries of molecules with tailored properties. The pyrrolidine scaffold, in particular, has been extensively studied for its role in central nervous system (CNS) drugs due to its ability to mimic natural amino acids and interact with neurotransmitter receptors. The introduction of the phenoxyethyl side chain adds an additional layer of complexity, allowing for fine-tuning of binding affinities and selectivity.

In the context of contemporary research, this compound has been explored for its potential in addressing neurological disorders. Studies have suggested that derivatives of pyrrolidine-based molecules may exhibit inhibitory effects on enzymes involved in neurodegenerative pathways. For instance, modifications to the phenoxyethyl group have been shown to enhance binding to specific protein targets, making it a promising candidate for further investigation. The carboxylic acid functionality also provides a site for conjugation with other bioactive moieties, enabling the development of prodrugs or targeted delivery systems.

The synthesis of 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps typically include nucleophilic substitution reactions to introduce the pyrrolidine ring followed by functional group transformations to achieve the desired carboxylic acid derivative. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities for preclinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid and biological targets. These studies often involve docking simulations to predict binding modes and affinities. The combination of experimental validation and computational analysis provides a robust framework for optimizing lead compounds into viable drug candidates. The rigid nature of the pyrrolidine ring and the flexible phenoxyethyl side chain make this molecule an attractive candidate for structure-based drug design.

The pharmacological profile of 1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid has been evaluated through in vitro assays that measure interactions with relevant biological targets. Initial findings suggest potential activity against enzymes such as acetylcholinesterase, which is relevant for Alzheimer's disease treatment. Additionally, modifications to the phenoxyethyl group have shown promise in enhancing selectivity over off-target proteins, reducing side effects associated with small-molecule drugs.

Future directions in research may involve exploring analogs of this compound that incorporate additional functional groups or different substituents on the pyrrolidine ring. Such modifications could lead to novel therapeutic agents with improved efficacy and reduced toxicity. The versatility of this scaffold also makes it suitable for applications beyond CNS disorders, including inflammatory diseases and metabolic conditions where pyrrolidine derivatives have shown preliminary promise.

In conclusion,1-(2-phenoxyethyl)pyrrolidine-3-carboxylic acid (CAS No. 1274460-75-1) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing next-generation therapeutics. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play an increasingly important role in addressing complex biological challenges.